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For researchers and drug development professionals investigating the NUAKL1 signaling
pathway, the selectivity of chemical probes is paramount. This guide provides a detailed
comparison of the cross-reactivity profile of Hth-01-015, a potent NUAK1 inhibitor, against
other kinases, supported by experimental data.

Hth-01-015 has emerged as a highly selective inhibitor of NUAK1 (NUAK family SNF1-like
kinase 1), a member of the AMP-activated protein kinase (AMPK) family.[1][2][3][4][5][6] Its
utility as a chemical probe is underscored by its minimal off-target activity, allowing for precise
dissection of NUAK1-mediated cellular processes.

Potency and Selectivity Against NUAK Family
Kinases

Hth-01-015 demonstrates potent inhibition of NUAK1 with a reported half-maximal inhibitory
concentration (IC50) of 100 nM.[1][2][3][5] A key feature of its selectivity is the greater than
100-fold difference in potency against the closely related NUAK2, for which the IC50 is greater
than 10 uM.[1][3] This high degree of selectivity within the NUAK family is crucial for attributing
observed biological effects specifically to the inhibition of NUAK1.
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Kinase IC50
NUAK1 100 nM[1][2][3][5]
NUAK2 >10 pM[1][3]

Broad Kinase Cross-Reactivity Profile

To assess its broader selectivity, Hth-01-015 was profiled against a large panel of 139 or 140
different kinases.[1][2][3][5][7][8] The compound exhibited remarkable specificity, with no
significant inhibition observed for the vast majority of the kinases tested, including ten other
members of the AMPK family.[1][2][4]

However, one study noted some minor off-target effects at a concentration of 1 uM.[9] These
are detailed in the table below:

Kinase % Inhibition at 1 pM
CLK2 46%][9]
Unnamed Kinase 1 32%[9]
Unnamed Kinase 2 30%I9]
Unnamed Kinase 3 28%[9]
Unnamed Kinase 4 24%(9]
Myosin Light-Chain Kinase 23%[9]

It is important to note that these off-target inhibitions were observed at a concentration ten
times higher than the 1C50 for NUAK1, suggesting that at concentrations effective for NUAK1
inhibition, Hth-01-015 remains highly selective.

Experimental Protocols

Kinase Inhibition Assay (IC50 Determination)
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The IC50 values for NUAK1 and NUAK2 were determined using an in vitro peptide kinase
assay.[1][7][8] Recombinant GST-tagged NUAK1 or NUAK2 were incubated with the substrate
peptide "Sakamototide" in the presence of [y-32P]JATP and varying concentrations of Hth-01-
015.[7][8] The incorporation of 32P into the substrate peptide was measured to determine the
kinase activity. The percentage of kinase activity relative to a DMSO-treated control was plotted
against the inhibitor concentration, and the IC50 value was calculated using non-linear
regression analysis.[1][7][8]

Broad Kinase Profiling

The cross-reactivity of Hth-01-015 was assessed by screening against a panel of 139 other
kinases.[1][2][4][7] The screening was performed at a fixed concentration of 1 uM Hth-01-015.
[1][7][8] The activity of each kinase was measured, and the results were expressed as the
percentage of activity remaining compared to a DMSO control.[1][3][7][8] This service was
provided by The International Centre for Protein Kinase Profiling.[1][7][8]

Cellular Target Engagement

The on-target activity of Hth-01-015 in a cellular context has been validated by observing the
inhibition of phosphorylation of the known NUAK1 substrate, Myosin Phosphate-Targeting
Subunit 1 (MYPT1), at serine 445.[1][2][3][4] Furthermore, a key piece of evidence supporting
the specificity of Hth-01-015 is the identification of a gatekeeper mutation, A195T, in NUAK1.[1]
[2][4] This mutation renders NUAKL resistant to inhibition by Hth-01-015, providing a powerful
genetic tool to confirm that the cellular effects of the inhibitor are a direct consequence of
NUAK1 engagement.[1][2][4]
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Caption: Workflow for determining the kinase selectivity of Hth-01-015.

The NUAK1 signaling pathway is implicated in various cellular processes, including cell
adhesion, migration, and proliferation.[1][4][10] The high selectivity of Hth-01-015 makes it an
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invaluable tool for elucidating the specific roles of NUAK1 in these and other biological
contexts.
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Caption: Simplified NUAK1 signaling pathway and the point of inhibition by Hth-01-015.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://pubmed.ncbi.nlm.nih.gov/24171924/
https://pubmed.ncbi.nlm.nih.gov/24171924/
https://www.medchemexpress.com/HTH-01-015.html
https://discovery.dundee.ac.uk/en/publications/characterization-of-wz4003-and-hth-01-015-as-selective-inhibitors/
https://www.caymanchem.com/product/19091/hth-01-015
https://www.semanticscholar.org/paper/Characterization-of-WZ4003-and-HTH-01-015-as-of-the-Banerjee-Buhrlage/33aab858840b0e839aa06ea9eaa463a48be15910
https://www.semanticscholar.org/paper/Characterization-of-WZ4003-and-HTH-01-015-as-of-the-Banerjee-Buhrlage/33aab858840b0e839aa06ea9eaa463a48be15910
https://www.researchgate.net/publication/258202605_Characterization_of_WZ4003_and_HTH-01-015_as_selective_inhibitors_of_the_LKB1-tumour-suppressor-activated_NUAK_kinases
https://www.researchgate.net/figure/HTH-01-015-a-specific-NUAK1-inhibitor-A-Chemical-structure-of-the-NUAK1-specific_fig2_258202605
https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2023.1105427/full
https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2023.1105427/full
https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2023.1105427/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC10175612/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10175612/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10175612/
https://www.benchchem.com/product/b15620419/docs#hth-01-015-a-comparative-guide-to-its-kinase-cross-reactivity-profile
https://www.benchchem.com/product/b15620419/docs#hth-01-015-a-comparative-guide-to-its-kinase-cross-reactivity-profile
https://www.benchchem.com/product/b15620419/docs#hth-01-015-a-comparative-guide-to-its-kinase-cross-reactivity-profile
https://www.benchchem.com/product/b15620419/docs#hth-01-015-a-comparative-guide-to-its-kinase-cross-reactivity-profile
https://www.benchchem.com/product/b15620419?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15620419?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Validation & Comparative

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15620419?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

